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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748 Get Quote

This guide provides a detailed comparative study of C.I. Disperse Blue 165 against other

significant blue disperse dyes, namely C.I. Disperse Blue 56 and C.I. Disperse Blue 79. The

focus is on their performance characteristics, particularly in the dyeing of polyester fibers. This

document is intended for researchers and scientists in the fields of material science and textile

chemistry, offering objective data to inform dye selection and application development.

Overview of Selected Disperse Dyes
Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing

hydrophobic synthetic fibers like polyester.[1][2] The selection of a specific blue dye depends

on the desired shade, fastness properties, and dyeing behavior.

C.I. Disperse Blue 165: A single azo dye known for its brilliant blue shade and high tinctorial

strength.[3][4] It is widely used for dyeing polyester and its blends, offering good sun and

sublimation fastness.[3][5][6] However, it can be sensitive to reduction during the high-

temperature dyeing cycle.[4]

C.I. Disperse Blue 56: An anthraquinone-based dye. Dyes in this class are generally known

for their good lightfastness and reproducibility, but they are tinctorially weaker and more

expensive than azo dyes.[4] They have also been found to have poor wet fastness,

especially concerning staining on adjacent nylon fibers.[4]

C.I. Disperse Blue 79: A prominent azo dye used to achieve navy and black shades on

polyester.[7] Its structure is designed to provide good fastness to light, sublimation, and
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washing.[7]

Comparative Performance Data
The following table summarizes the key properties and performance metrics of the selected

disperse dyes. The fastness ratings are based on standard grey scales, where 5 is excellent for

wash and sublimation fastness, and 8 is maximum for light fastness.

Property
C.I. Disperse Blue
165

C.I. Disperse Blue
56

C.I. Disperse Blue
79

C.I. Number 11077[3] 63285 11345[8]

Chemical Class Single Azo[3] Anthraquinone[4] Azo[7]

Molecular Formula C₂₀H₁₉N₇O₃[3] C₁₆H₁₂N₂O₃ C₂₄H₂₇BrN₆O₁₀[8]

Molecular Weight 405.41 g/mol [3] 280.27 g/mol 639.41 g/mol [8]

Shade on Polyester
Bright, Greenish-

Blue[4]
Reddish-Blue Navy Blue[7]

Light Fastness Good[3][5] Good Excellent[7]

Wash Fastness (Stain

on Nylon)
4[4] 2-3[4] Good[7]

Sublimation Fastness Good[3][5][6] Moderate Excellent[7]

Tinctorial Strength

Very High (Over 3x

stronger than Blue 56)

[4]

Low[4] High

Key Characteristics

High lifting power,

sensitive to reduction.

[4][6]

Good reproducibility,

poor wet fastness.[4]

Suitable for navy and

black shades.[7]

Note: Fastness properties can vary based on the depth of shade and the specific substrate and

dyeing conditions.
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The following diagram illustrates a standardized workflow for the comparative evaluation of

disperse dyes on polyester fabric.

1. Preparation

2. Dyeing & After-treatment

3. Fastness Testing (ISO Standards)

4. Analysis

Dye Dispersion Preparation
(1% on weight of fabric)

High-Temperature Dyeing
(130°C, pH 4.5-5.5)

Substrate Preparation
(Polyester Fabric)

Reduction Clearing
(NaOH / Sodium Hydrosulfite)

Light Fastness
(ISO 105-B02)

Washing Fastness
(ISO 105-C06)

Sublimation Fastness
(ISO 105-P01)

Rubbing Fastness
(ISO 105-X12)

Data Collection & Comparison
(Grey Scale Ratings, K/S Values)

Click to download full resolution via product page

Caption: Standard workflow for dyeing and fastness evaluation of disperse dyes.

Experimental Protocols
The following are generalized protocols for dyeing polyester and assessing the fastness

properties of disperse dyes.
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High-Temperature Dyeing Procedure
Dye Bath Preparation: Prepare a dye bath with a liquor-to-goods ratio of 10:1. Disperse the

required amount of dye (e.g., 1% on weight of fabric) in water with a suitable dispersing

agent to form a stable dispersion.[9]

pH Adjustment: Add a wetting agent and a dispersing agent to the bath. Adjust the pH of the

dye bath to 4.5-5.5 using acetic acid.[8][9]

Dyeing Cycle:

Introduce the polyester fabric into the bath at 60°C and run for 15 minutes.[9]

Raise the temperature to 130°C at a rate of 2°C per minute.[9]

Maintain the temperature at 130°C for 45-60 minutes.

Cool the dye bath down to 70°C before removing the fabric.[9]

After-treatment (Reduction Clearing)
This step is crucial for removing unfixed dye from the fiber surface, which improves wash

fastness.[9][10]

Rinse the dyed fabric thoroughly.

Prepare a fresh bath containing sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).[9]

Treat the fabric in this bath at 70-80°C for 15-20 minutes.[9]

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid, rinse again, and dry.[9]

Fastness Testing Methods
Light Fastness: Evaluate the dyed samples according to ISO 105-B02 using a Xenon arc

lamp apparatus.[9]
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Washing Fastness: Test according to ISO 105-C06. The test involves washing a composite

specimen of the dyed fabric with a multifiber strip in a soap solution, followed by rinsing and

drying.[9][11] Assess both the change in color of the sample and the degree of staining on

the adjacent fibers using grey scales.

Sublimation Fastness: Assess according to ISO 105-P01. The dyed specimen is treated in a

heat-setting device at a specified temperature (e.g., 180°C for 30 seconds) in contact with an

undyed white fabric.[9][11] The staining of the white fabric and the color change of the

sample are evaluated.

Rubbing (Crocking) Fastness: Test according to ISO 105-X12 for both dry and wet conditions

using a crock meter.[11][12]

Conclusion
The selection between Disperse Blue 165, Disperse Blue 56, and Disperse Blue 79 depends

heavily on the specific application requirements.

Disperse Blue 165 is an excellent choice for achieving bright, vibrant blue shades with high

tinctorial efficiency, making it cost-effective.[4] Its superior wash fastness compared to

anthraquinone dyes like Blue 56 is a significant advantage.[4] However, care must be taken

to control dyeing conditions to avoid reduction.

Disperse Blue 56 offers good reproducibility but is limited by its low color strength and poor

wet fastness, particularly staining on nylon.[4] It may be suitable for applications where these

factors are less critical.

Disperse Blue 79 provides excellent all-around fastness properties and is the go-to dye for

producing deep navy and black shades where durability is paramount.[7]

Ultimately, a thorough evaluation based on the standardized protocols outlined in this guide is

recommended to determine the most suitable dye for a specific polyester product line.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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